DNA crosslinker 1 dihydrochloride

• Molecular Formula: C15H22Cl2N8O
• Molecular Weight: 401.3 g/mol
• InChI: InChI=1S/C15H20N8O.2ClH/c16-14(17)20-7-10-1-3-11(4-2-10)9-23-13(24)12(5-6-22-23)8-21-15(18)19;;/h1-6H,7-9H2,(H4,16,17,20)(H4,18,19,21);2*1H
• InChIKey: WVCNOKXJAKGIOH-UHFFFAOYSA-N

DNA Crosslinker 1 Dihydrochloride: Identity and Core Characteristics

DNA crosslinker 1 dihydrochloride (CAS 2761734-27-2), also referred to as Compound 4 in the primary literature, is a synthetic bis-guanidinium derivative featuring a pyridazin-3(2H)-one scaffold. It functions as a DNA minor-groove binder (MGB) [1]. The compound is supplied as a hydrochloride salt (≥95 % purity) and is classified as a DNA alkylator/crosslinker. Its molecular formula is C₁₅H₂₂Cl₂N₈O with a molecular weight of 401.3 g mol⁻¹ . Initial investigations position it as a potential anticancer research tool whose activity depends strongly on the presence of two terminal guanidinium moieties [1].

DNA minor-groove binder (MGB) probe

Biophysical tool compound for DNA interaction studies

Lowest affinity among bis‑guanidinium analogs

Suitable as weak‑binding baseline or negative‑control

Dicationic architecture required

Monoguanidinium derivatives lack detectable DNA binding

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source

DNA Crosslinker 1 Dihydrochloride: Why It Cannot Be Substituted

Although DNA crosslinker 1 dihydrochloride (Compound 4) belongs to a series of pyridazin-3(2H)-one-based bis-guanidinium salts that all exhibit weak DNA minor-groove binding, even minor changes in the position of the guanidinium substituent on the core produce measurable shifts in DNA affinity (ΔTm range 1.1–1.4 °C) [1]. Furthermore, the monoguanidinium analogues (Compounds 5–14) lose detectable DNA binding entirely [1], demonstrating that the dicationic architecture is non-negotiable for target engagement. Consequently, assuming that any member of this chemical series can substitute for another risks introducing uncontrolled variability in biophysical readouts and downstream cellular activity. The quantitative evidence below confirms that each compound occupies a distinct position within the affinity – activity landscape, making generic replacement scientifically unsound.

Positional sensitivity

Shifting the guanidinium substituent on the pyridazinone core alters DNA affinity, which may disrupt probe ranking in comparative assays.

Monoguanidinium analogues

Compounds with a single guanidinium group lose DNA binding entirely; the dicationic bis‑guanidinium architecture is essential for target engagement.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source

DNA Crosslinker 1 Dihydrochloride: Quantitative Differentiation

DNA Binding Affinity vs. Bis-Guanidinium Analogs

DNA crosslinker 1 dihydrochloride (Compound 4) displays the weakest DNA binding affinity within the bis‑guanidinium series when measured under identical conditions. Its ΔTm of 1.1 °C is 21 % lower than that of Compound 1 (DNA crosslinker 3 dihydrochloride; ΔTm = 1.4 °C) and 8 % lower than those of Compound 2 (DNA crosslinker 2 dihydrochloride; ΔTm = 1.2 °C) and Compound 3 (ΔTm = 1.2 °C) [1]. The assay used unspecific salmon‑testes DNA (68 % AT content) in 10 mM phosphate buffer, with a baseline DNA melting temperature of 67.4 °C [1].

Affinity vs. bis‑guanidinium analogs

Head-to-head

ΔTm = 1.1 °C (Compound 4) — 0.3 °C weaker than lead analog

Lowest‑affinity probe within the series; defines baseline for MGB engagement.

Salmon‑testes DNA, phosphate buffer, free Tm 67.4 °C

Evidence Dimension	Thermal melting shift (ΔTm, °C) of st‑DNA
Target Compound Data	ΔTm = 1.1 °C (Compound 4)
Comparator Or Baseline	Compound 1 (DNA crosslinker 3 dihydrochloride): ΔTm = 1.4 °C; Compound 2 (DNA crosslinker 2 dihydrochloride): ΔTm = 1.2 °C; Compound 3: ΔTm = 1.2 °C
Quantified Difference	Compound 4 binds 0.3 °C weaker than Compound 1; 0.1 °C weaker than Compounds 2 and 3
Conditions	Salmon‑testes DNA (st‑DNA), 10 mM phosphate buffer, Tm of free DNA = 67.4 °C

Why This Matters

This ranking confirms that subtle positional changes in the guanidinium group produce measurable differences in target engagement, making Compound 4 the lowest‑affinity probe for experiments that require a baseline or negative‑control MGB.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source

Antiproliferative Activity: Compound 4 vs. Compound 2

In the primary study, DNA crosslinker 1 dihydrochloride (Compound 4) was not evaluated for antiproliferative activity, whereas Compound 2 (DNA crosslinker 2 dihydrochloride) was tested and exhibited 59 % inhibition of A2780 ovarian carcinoma cell viability at 100 μM, with an IC₅₀ of 21 ± 1 μM [1]. Compound 2 also achieved 34 % inhibition in NCI‑H460 lung cancer cells and 22 % in MCF‑7 breast cancer cells [1]. In contrast, no equivalent cell‑based potency data exists for Compound 4 [1].

Antiproliferative activity

Data gap

Not tested in cell‑based assays

No cellular activity data available; Compound 2 shows tractable IC₅₀ profiles.

Comparable analog validated in A2780, NCI‑H460, MCF‑7 lines

Evidence Dimension	Cell viability inhibition at 100 μM
Target Compound Data	Not tested (no data available)
Comparator Or Baseline	Compound 2: NCI‑H460 = 34 %, A2780 = 59 % (IC₅₀ = 21 μM), MCF‑7 = 22 %
Quantified Difference	Data gap – Compound 4 lacks antiproliferative profiling while Compound 2 has defined IC₅₀
Conditions	NCI‑H460, A2780, and MCF‑7 cell lines; 100 μM compound concentration

Why This Matters

Procurement decisions must consider that Compound 4 is an entirely biophysical tool; researchers requiring cellular activity readouts must default to Compound 2, which has demonstrated tractable antiproliferative effects.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source

DNA Binding: Bis- vs. Monoguanidinium Salts

All monoguanidinium analogues (Compounds 5–14) produced no detectable shift in the thermal melting temperature of st‑DNA (ΔTm ≈ 0 °C), whereas the bis‑guanidinium subset (Compounds 1–4), including DNA crosslinker 1 dihydrochloride, elicited ΔTm values between 1.1 and 1.4 °C [1]. This binary distinction reveals that two terminal guanidinium groups are the minimal structural requirement for observable DNA minor‑groove engagement in this chemotype [1].

Bis‑ vs. monoguanidinium binding

Class-level

Bis‑guanidinium: ΔTm 1.1–1.4 °C; monoguanidinium: no shift

Dicationic pharmacophore is required for observable DNA minor‑groove binding.

Binary pattern across 14 analogues supports structural threshold

Evidence Dimension	DNA thermal melting shift (ΔTm)
Target Compound Data	Compound 4: ΔTm = 1.1 °C (bis‑guanidinium)
Comparator Or Baseline	Compounds 5–14 (monoguanidinium): ΔTm ≈ 0 °C
Quantified Difference	Presence vs. absence of DNA binding (≥1.1 °C shift vs. no shift)
Conditions	Salmon‑testes DNA, 10 mM phosphate buffer

Why This Matters

This class‑level evidence prevents procurement errors: purchasing a monoguanidinium analogue from the same series will yield a compound incapable of DNA binding, whereas DNA crosslinker 1 dihydrochloride, despite its low affinity, retains the essential dicationic pharmacophore.

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source

DNA Crosslinker 1 Dihydrochloride: Application Scenarios

Negative-Control Probe for DNA Minor-Groove Binding

With the lowest ΔTm (1.1 °C) among the bis‑guanidinium congeners [1], Compound 4 is the most appropriate negative‑control compound when a weak‑binding MGB is required. Its measurable but minimal binding provides a low‑affinity reference point for benchmarking higher‑affinity analogs such as Compound 1 (ΔTm = 1.4 °C) in thermal denaturation, fluorescence intercalator displacement, or footprinting assays.

SAR Expansion of Pyridazin-3(2H)-one Scaffold

Compound 4 represents one extreme of the affinity range defined by positional variation of the guanidinium group [1]. It serves as a defined starting point for medicinal chemistry efforts aimed at improving DNA affinity through core modification or linker optimization, with clear quantitative benchmarks already established for Compounds 1–3.

Biophysical Method Development Without Cellular Activity

Because no antiproliferative data are reported for Compound 4 [1], the molecule is suited for biophysical assay development (e.g., surface plasmon resonance, isothermal titration calorimetry) where cellular activity is neither required nor desired, avoiding the confounding variable of cytotoxicity.

Procurement Benchmark: DNA Crosslinker 2 Dihydrochloride

When experimental protocols require a DNA minor‑groove binder with validated cell‑based activity, the evidence directly points to Compound 2 (IC₅₀ 21 μM in A2780) [1] rather than Compound 4. This scenario uses the quantitative differentiation data to prevent mis‑selection during catalog browsing.

Application

Selection Property

Validation Focus

Low‑affinity MGB baseline studies

Minimal DNA thermal shift among bis‑guanidinium congeners

ΔTm benchmarking against higher‑affinity analogs

SAR expansion of pyridazin‑3(2H)‑one scaffold

Defined low‑affinity extreme of the series

Affinity improvement relative to reported lead compounds

Biophysical assay development

No reported antiproliferative activity

Avoidance of cytotoxicity as confounding variable

Selection of cell‑active MGB probe

Product lacks cell‑based profiling; requires analog with confirmed cellular IC₅₀

Verify cell‑line inhibition data before substituting

• [1] Costas-Lago MC, Vila N, Rahman A, Besada P, Rozas I, Brea J, Loza MI, González-Romero E, Terán C. Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Med Chem Lett. 2022;13(3):463-469. View Source